1,3,5-Trinitrobenzene (min 30wt% water)

• CAS No.: 99-35-4
• Product Name: 1,3,5-Trinitrobenzene (min 30wt% water)
• Molecular Formula: C6H3N3O6
• Molecular Weight: 213.1 g/mol
• IUPAC Name: 1,3,5-trinitrobenzene
• Standard InChI: InChI=1S/C6H3N3O6/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h1-3H
• Standard InChIKey: UATJOMSPNYCXIX-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
• Canonical SMILES: C1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
• Boiling Point: 315.0 °C; 315 °C
• Colorform: Yellow crystals; Rhombic plates from benzene; leaflets from water; Orthorhombic bipyramidal plates from glacial acetic acid
• Density: 1.688 at 20 °C/4 °C
• Melting Point: 121.5 °C; 121.3 °C
• Physical Description: Trinitrobenzene, wetted with not less than 30% water appears as a light yellow crystalline sludge or slurry. Burns but may require some effort to ignite. A high explosive when dry. Easily ignited and burns very vigorously when dry. Insoluble in water. Produces toxic oxides of nitrogen during combustion.; Trinitrobenzene, [dry] appears as a high explosive. Easily ignited and burns vigorously when dry. Insoluble in water. Will burn when wet, though may be difficult to ignite. Produces toxic oxides of nitrogen during combustion. May explode under exposure to heat or fire. Primary hazard is blast of an instantaneous explosion, not flying projectiles or fragments.; "Trinitrobenzene, wetted, with not less than 10% water by mass" is a yellowish moist mass of crystals or a slurry. An explosive, but wetting lowers the risk of detonation. Dangerously explosive if allowed to dry out. The dry compound has a melting point of 122.5°C and is only slightly soluble in water (40 mg / L at 20°C). Store tightly sealed (to protect from drying out) in a cool, ventilated place, away from acute fire hazards and easily oxidized materials. May be toxic by ingestion.
• Description: 1,3,5-trinitrobenzene is a trinitrobenzene in which each of the nitro groups is meta- to the other two. It has a role as an explosive.; "Trinitrobenzene, wetted, with not less than 10% water by mass" is a yellowish moist mass of crystals or a slurry. An explosive, but wetting lowers the risk of detonation. Dangerously explosive if allowed to dry out. The dry compound has a melting point of 122.5°C and is only slightly soluble in water (40 mg / L at 20°C). Store tightly sealed (to protect from drying out) in a cool, ventilated place, away from acute fire hazards and easily oxidized materials. May be toxic by ingestion.; Trinitrobenzene, [dry] appears as a high explosive. Easily ignited and burns vigorously when dry. Insoluble in water. Will burn when wet, though may be difficult to ignite. Produces toxic oxides of nitrogen during combustion. May explode under exposure to heat or fire. Primary hazard is blast of an instantaneous explosion, not flying projectiles or fragments.
• Solubility: In water, 492 mg/L at 25 °C; Insoluble in water; Soluble in alcohol and ether; 6.2 g/100 g benzene; 4.9 g/100 g methanol; 1.9 g/100 g alcohol; 0.25 g/100 g carbon disulfide; 1.5 g/100 g ether; 0.05 g/100 g petroleum ether. Freely soluble in dilute sodium sulfite; Slightly soluble in ethanol, ethyl ether, carbon disulfide; soluble in benzene, chloroform, pyrene; very soluble in acetone, toluene
• Synonyms: 1,3,5-trinitrobenzene; 2,4,6-trinitrobenzene; sym-trinitrobenzene
• Vapor Pressure: 6.44e-06 mmHg; 6.44X10-6 mm Hg at 25 °C (extrapolated)
• PubChem Compound: 7434
• Last Modified: Nov 12 2021